[(4-Butoxy-3-methylphenyl)sulfonyl]dimethylamine

Specification

• CAS No.: 1163730-00-4
• Molecular Formula: C13H21NO3S
• Molecular Weight: 271.38g/mol
• IUPAC Name: 4-butoxy-N,N,3-trimethylbenzenesulfonamide
• Standard InChI: InChI=1S/C13H21NO3S/c1-5-6-9-17-13-8-7-12(10-11(13)2)18(15,16)14(3)4/h7-8,10H,5-6,9H2,1-4H3
• Standard InChI Key: VOUPXKCUFGFHRP-UHFFFAOYSA-N
• SMILES: CCCCOC1=C(C=C(C=C1)S(=O)(=O)N(C)C)C

Introduction

Chemical Identity and Structural Properties

[(4-Butoxy-3-methylphenyl)sulfonyl]dimethylamine, also known by its IUPAC name 4-butoxy-N,N,3-trimethylbenzenesulfonamide, is an organosulfur compound with distinctive structural features. The compound contains a phenyl ring substituted with butoxy, methyl, and dimethylaminosulfonyl groups, creating a molecule with interesting chemical properties and potential reactivity.

Basic Chemical Information

The compound possesses the following chemical identifiers and properties:

Property	Value
CAS Number	1163730-00-4
Molecular Formula	C13H21NO3S
Molecular Weight	271.38 g/mol
IUPAC Name	4-butoxy-N,N,3-trimethylbenzenesulfonamide
Standard InChI	InChI=1S/C13H21NO3S/c1-5-6-9-17-13-8-7-12(10-11(13)2)18(15,16)14(3)4/h7-8,10H,5-6,9H2,1-4H3
Standard InChIKey	VOUPXKCUFGFHRP-UHFFFAOYSA-N
SMILES	CCCCOC1=C(C=C(C=C1)S(=O)(=O)N(C)C)C
PubChem Compound ID	39116438

The molecular structure features a benzene ring with three key substituents: a butoxy group at the 4-position, a methyl group at the 3-position, and a dimethylaminosulfonyl group (sulfonamide) also attached to the ring. This unique arrangement of functional groups contributes to the compound's chemical behavior and potential applications.

Structural Analysis

The compound's structure can be analyzed in terms of its key functional components:

• Aromatic Core: The benzene ring serves as the central structural element, providing rigidity and potential for π-π interactions.

• Butoxy Substituent: The 4-butoxy group consists of a four-carbon chain attached to an oxygen atom that links to the aromatic ring. This moiety introduces lipophilicity and potential for hydrophobic interactions.

• Methyl Group: The methyl substituent at the 3-position can influence the electronic properties of the aromatic ring through inductive effects.

• Sulfonamide Group: The dimethylaminosulfonyl group is a key functional element, containing a sulfur atom bonded to two oxygen atoms (forming the sulfone) and a dimethylamino group. Sulfonamides are known for their hydrogen bonding capabilities and potential for biological activity.

Physical and Chemical Properties

Chemical Reactivity

The chemical reactivity of [(4-Butoxy-3-methylphenyl)sulfonyl]dimethylamine can be predicted based on its functional groups:

• Sulfonamide Group Reactivity: The sulfonamide moiety typically exhibits moderate acidity of the N-H bond in primary and secondary sulfonamides, though in this case, the presence of two methyl groups on the nitrogen creates a tertiary sulfonamide without an acidic proton. The sulfur-nitrogen bond can be susceptible to hydrolysis under strongly acidic or basic conditions.

• Butoxy Group: The ether linkage in the butoxy group may undergo cleavage under strong acidic conditions, potentially yielding the corresponding phenol and butyl derivative.

• Aromatic Ring: The aromatic ring with its methyl substituent can participate in typical electrophilic aromatic substitution reactions, with the methyl group serving as an ortho/para-directing and activating group.

Applications and Research Context

Related Research Context

Sulfonamides as a chemical class have been extensively studied for their biological activities, particularly in the context of:

• Antimicrobial Properties: Sulfonamides were among the first synthetic antibacterial drugs, acting as competitive inhibitors of the enzyme dihydropteroate synthase.

• Enzyme Inhibition: Various sulfonamides have demonstrated inhibitory activity against enzymes such as carbonic anhydrase, with applications in the treatment of glaucoma and as diuretics.

• Anti-inflammatory and Analgesic Effects: Some sulfonamide derivatives exhibit anti-inflammatory and pain-relieving properties.

Research Gaps and Future Directions

The available literature suggests several areas where further research on [(4-Butoxy-3-methylphenyl)sulfonyl]dimethylamine would be valuable:

• Comprehensive Physical Property Characterization: Detailed determination of physical properties such as melting point, solubility in various solvents, and spectroscopic characterization.

• Biological Activity Screening: Evaluation of potential biological activities, particularly in areas where sulfonamides have historically shown efficacy.

• Synthetic Methodology Development: Optimization of synthetic routes to produce the compound efficiently and with high purity.

• Structure-Property Relationship Studies: Investigation of how structural modifications affect the physical, chemical, and potentially biological properties of the compound.